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Compound of Interest

Compound Name:
3,4-Dihydroxybenzeneacetic acid-

d3

Cat. No.: B12371791 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dihydroxyphenylacetic acid-d3 (DOPAC-d3) is the deuterated form of 3,4-

Dihydroxyphenylacetic acid (DOPAC), a primary metabolite of the neurotransmitter dopamine.

[1][2] The strategic replacement of hydrogen atoms with deuterium isotopes results in a

molecule with a higher mass, making it an ideal internal standard for mass spectrometry-based

quantification of endogenous DOPAC.[1] Its application is critical in neuroscience research,

clinical diagnostics, and drug development for the accurate measurement of dopamine turnover

and the study of neurological and psychiatric disorders.[3][4]

Chemical and Physical Properties
DOPAC-d3 shares the same chemical structure as DOPAC, with the exception of three

deuterium atoms incorporated into the phenyl ring and two on the acetic acid side-chain. This

isotopic labeling does not significantly alter its chemical properties but provides a distinct mass-

to-charge ratio (m/z) for mass spectrometric analysis.

Table 1: Chemical and Physical Properties of DOPAC and DOPAC-d3
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Property DOPAC DOPAC-d3

Synonyms
Homoprotocatechuic acid,

Dopacetic acid

3,4-Dihydroxyphenylacetic acid

(ring-D₃, 2,2-D₂)

Molecular Formula C₈H₈O₄ (HO)₂C₆D₃CD₂COOH

Molecular Weight 168.15 g/mol [5] 173.18 g/mol [1]

Unlabeled CAS Number 102-32-9[5] 102-32-9

Labeled CAS Number N/A 60696-39-1[1]

Appearance Off-white powder[5]
Individual form, neat

concentration[1]

Purity ≥98% 98%[1]

Storage
Room temperature, away from

light and moisture

Room temperature, away from

light and moisture[1]

Role in Dopamine Metabolism
Dopamine is metabolized in the brain through two primary enzymatic pathways involving

Monoamine Oxidase (MAO) and Catechol-O-Methyltransferase (COMT).[2][6] DOPAC is a key

product of the MAO pathway. The subsequent action of COMT on DOPAC leads to the

formation of homovanillic acid (HVA), the final major dopamine metabolite.[2] Monitoring the

levels of DOPAC provides a direct measure of dopamine turnover mediated by MAO.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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